Cas no 40658-64-8 (1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride)

• Product Name: 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride
• CAS No: 40658-64-8
• MF: C₈H₁₃Cl₃N₂
• MW: 243.561218976974
• MDL: MFCD28246474
• CID: 2633379
• PubChem ID: 91662968
• Update Time: 2025-11-02

1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)ethane-1,2-diamine dihydrochloride
• (1S)-1-(4-CHLOROPHENYL)ETHANE-1,2-DIAMINE 2HCL
• (1R)-1-(4-CHLOROPHENYL)ETHANE-1,2-DIAMINE 2HCL
• 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride

• MDL： MFCD28246474
• Inchi： 1S/C8H11ClN2.2ClH/c9-7-3-1-6(2-4-7)8(11)5-10;;/h1-4,8H,5,10-11H2;2*1H
• InChI Key： DNVCBKWSTIEQSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 111
• Topological Polar Surface Area: 52

1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride

Research Brief on 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride (CAS: 40658-64-8): Recent Advances and Applications

1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride (CAS: 40658-64-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chlorophenyl and diamine functional groups, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for more complex molecules. The dihydrochloride salt form enhances its stability and solubility, making it a preferred choice for various synthetic and biological applications.

Recent research has focused on the synthesis and optimization of 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride to improve yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to characterize the compound and ensure its suitability for pharmaceutical use. Studies have also explored its role as an intermediate in the synthesis of bioactive molecules, including potential antimicrobial and anticancer agents. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) has further expanded its utility in materials science.

In the context of drug discovery, 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride has been investigated for its potential to modulate biological pathways. For instance, recent in vitro studies have demonstrated its interaction with specific enzyme targets, suggesting its relevance in the development of enzyme inhibitors. Additionally, its structural features make it a candidate for the design of novel therapeutics targeting neurological disorders, given its ability to cross the blood-brain barrier (BBB).

Another area of interest is the compound's application in the development of fluorescent probes and imaging agents. Researchers have utilized its amine groups to conjugate with fluorophores, enabling the creation of tools for cellular imaging and diagnostic applications. These advancements highlight the versatility of 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride in both therapeutic and diagnostic fields.

Despite these promising developments, challenges remain in scaling up the synthesis of 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride for industrial applications. Recent efforts have focused on green chemistry approaches to minimize environmental impact and reduce production costs. Furthermore, ongoing toxicological studies aim to evaluate the compound's safety profile, which is critical for its eventual translation into clinical use.

In conclusion, 1-(4-Chlorophenyl)ethane-1,2-diamine dihydrochloride (CAS: 40658-64-8) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to materials science, underscore its importance in advancing scientific and medical knowledge. Future research will likely explore its potential in emerging fields such as personalized medicine and nanotechnology, further solidifying its role in the industry.